Cas no 76016-44-9 (2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone)

• Product Name: 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone
• CAS No: 76016-44-9
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 2193997
• PubChem ID: 70563829
• Update Time: 2025-10-28

2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethane
• 1-[2-(2-bromophenyl)ethyl]pyrrolidine
• 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone
• 2-(2-bromophenyl)-1-(pyrrolidin-1-yl)ethan-1-one
• AKOS025286409
• 2-(2-bromophenyl)-1-pyrrolidin-1-ylethanone
• SCHEMBL11324605
• 76016-44-9

• Inchi： 1S/C12H14BrNO/c13-11-6-2-1-5-10(11)9-12(15)14-7-3-4-8-14/h1-2,5-6H,3-4,7-9H2
• InChI Key： MWNYYXGKAXPHPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 267.02588Da
• Monoisotopic Mass: 267.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone

Comprehensive Overview of 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone (CAS No. 76016-44-9)

2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone, with the CAS number 76016-44-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a bromophenyl group attached to a pyrrolidinyl ketone framework, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone synthesis", "CAS 76016-44-9 applications", and "pyrrolidine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The structural uniqueness of 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone lies in its bromine substitution and pyrrolidine ring, which contribute to its reactivity and potential utility in designing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "eco-friendly synthesis of bromophenyl compounds" or "computational modeling of pyrrolidinyl ketones" highlight the intersection of this compound with cutting-edge scientific advancements.

From a practical standpoint, CAS 76016-44-9 is often explored for its role in heterocyclic chemistry and medicinal chemistry. Its bromophenyl moiety serves as a versatile handle for further functionalization, enabling the creation of diverse molecular architectures. This adaptability makes it a focal point for queries like "bromophenyl derivatives in drug design" and "pyrrolidin-1-yl ethanone scaffolds". Additionally, the compound's potential applications in catalysis and material science are areas of growing exploration, as evidenced by searches for "organocatalysts with pyrrolidine cores".

Quality and purity are critical when working with 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone, as impurities can significantly impact experimental outcomes. Laboratories often seek information on "analytical methods for CAS 76016-44-9" or "HPLC purification of pyrrolidinyl ketones" to ensure reproducibility. The compound's stability under various conditions is another hot topic, with researchers investigating "storage recommendations for bromophenyl ketones" and "degradation pathways of pyrrolidine derivatives".

In summary, 2-(2-Bromophenyl)-1-(pyrrolidin-1-yl)ethanone (CAS 76016-44-9) represents a multifaceted tool in contemporary chemistry. Its integration into high-throughput screening and fragment-based drug discovery underscores its enduring value. As the scientific community continues to prioritize structure-activity relationships and sustainable synthesis, this compound will likely remain a subject of intense study and innovation.